5-(2-Bromophenyl)pyrimidine

• Molecular Formula: C10H7BrN2
• Molecular Weight: 235.08 g/mol
• IUPAC Name: 5-(2-bromophenyl)pyrimidine
• InChI: InChI=1S/C10H7BrN2/c11-10-4-2-1-3-9(10)8-5-12-7-13-6-8/h1-7H
• InChI Key: FUGXZYLVEFZXTN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN=CN=C2)Br

Description

5-(2-Bromophenyl)pyrimidine is a useful research compound. Its molecular formula is C10H7BrN2 and its molecular weight is 235.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromopyrimidine (500 mg, 3.14 mmol, Aldrich), (2-bromophenyl)boronic acid (947 mg, 4.71 mmol, Aldrich), Pd(PPh3)4 (363 mg, 0.314 mmol, GLR) and potassium carbonate (2.17 g, 15.7 mmol, Qualigens) in 1,4-dioxane:water (5.8 mL:2.9 mL) was degassed for 10 min. The reaction mixture was subjected to microwave heating for 30 minutes at 100° C. After completion, the reaction mixture was diluted with water (10 mL) and ethyl acetate (25 mL). The layers were separated. The organic layer was dried over sodium sulfate and concentrated under reduced pressure to obtain crude material which was purified by combiflash column chromatography (column size: 12 g; elution: 15% ethyl acetate in hexane) to get 5-(2-bromophenyl)pyrimidine (400 mg, 30.5%) as yellow solid. 1H NMR (400 MHz, CDCl3) δ 9.24 (s, 1H), 8.83 (s, 2H), 7.73 (d, J=7.9 Hz, 1H), 7.48-7.42 (m, 1H), 7.33 (d, J=7.4 Hz, 2H); MS (ESI, positive ion) m/z: 234.98 (M+1).